Cas no 91368-52-4 (Ethanone,1-(2,3-dihydroxy-1-naphthalenyl)-)

• Product Name: Ethanone,1-(2,3-dihydroxy-1-naphthalenyl)-
• CAS No: 91368-52-4
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 799668
• PubChem ID: 604561
• Update Time: 2025-04-19

Ethanone,1-(2,3-dihydroxy-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydroxy-1-naphthalenyl)-
• Ethanone, 1-(2,3-dihydroxy-1-naphthalenyl)- (9CI)
• 1-(2,3-dihydroxynaphthalen-1-yl)ethan-1-one
• 91368-52-4
• 1-(2,3-Dihydroxy-1-naphthyl)ethanone #
• MLNSSNSMQHUHRH-UHFFFAOYSA-N
• 1-(2,3-dihydroxynaphthalen-1-yl)ethanone
• SCHEMBL2944393
• 1-Acetyl-2,3-naphthalenediol

• Inchi： 1S/C12H10O3/c1-7(13)11-9-5-3-2-4-8(9)6-10(14)12(11)15/h2-6,14-15H,1H3
• InChI Key： MLNSSNSMQHUHRH-UHFFFAOYSA-N
• SMILES： OC1=C(C=C2C=CC=CC2=C1C(C)=O)O

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives